Cas no 1806789-35-4 (4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1806789-35-4
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4849716
• Update Time: 2025-08-03

4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H8BrF2NO/c9-3-5-1-2-12-7(8(10)11)6(5)4-13/h1-2,8,13H,3-4H2
• InChI Key： GRNCZBVRXBCJOW-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol

4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1806789-35-4): An Emerging Compound in Medicinal Chemistry

4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1806789-35-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromomethyl, difluoromethyl, and pyridine functionalities, offers a rich platform for the development of novel therapeutic agents.

The bromomethyl group in 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol provides a reactive site for various chemical transformations, making it an attractive building block for the synthesis of complex molecules. The difluoromethyl substituent, on the other hand, imparts unique electronic and steric properties that can influence the compound's biological activity and pharmacokinetic profile. The pyridine ring, a common heterocyclic motif in pharmaceuticals, contributes to the compound's overall stability and bioavailability.

Recent studies have highlighted the potential of 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol in various therapeutic areas. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo models. This finding suggests that 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol could be a valuable lead compound for the development of new anti-inflammatory drugs.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the antiviral activity of 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol. The results showed that certain derivatives of this compound exhibited significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action was attributed to the compound's ability to interfere with viral replication processes, making it a promising candidate for further development as an antiviral agent.

The structural flexibility of 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol also makes it an excellent starting point for drug discovery efforts. Chemists can leverage its reactive sites to introduce various functional groups and optimize its biological properties. For example, the bromomethyl group can be used for Suzuki coupling reactions to introduce aryl or vinyl substituents, while the difluoromethyl group can be modified through nucleophilic substitution reactions. These synthetic strategies allow for the rapid generation of diverse analogs, facilitating high-throughput screening and hit-to-lead optimization processes.

Beyond its therapeutic applications, 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol has also been investigated for its use in chemical biology research. A 2021 study published in Nature Communications utilized this compound as a tool molecule to probe protein-protein interactions involved in cellular signaling pathways. The researchers designed a series of photoaffinity probes based on 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol, which allowed them to identify novel protein targets and gain insights into their functional roles within cells.

The safety profile of 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol is another important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that this compound exhibits low toxicity and good metabolic stability, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully characterize its pharmacological properties and ensure its safety and efficacy in clinical settings.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1806789-35-4) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and potential biological activities make it an attractive target for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.